Cas no 921099-38-9 (3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine
• CAS No: 921099-38-9
• MF: C₁₈H₁₃BrN₂O₂S
• MW: 401.277022123337
• CID: 6274890
• PubChem ID: 41503816
• Update Time: 2025-05-25

3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine
• 3-(benzo[d][1,3]dioxol-5-yl)-6-((4-bromobenzyl)thio)pyridazine
• 921099-38-9
• 3-(2H-1,3-benzodioxol-5-yl)-6-{[(4-bromophenyl)methyl]sulfanyl}pyridazine
• AKOS024618621
• 3-(1,3-benzodioxol-5-yl)-6-[(4-bromophenyl)methylsulfanyl]pyridazine
• SCHEMBL23440049
• F1899-1454

• Inchi： 1S/C18H13BrN2O2S/c19-14-4-1-12(2-5-14)10-24-18-8-6-15(20-21-18)13-3-7-16-17(9-13)23-11-22-16/h1-9H,10-11H2
• InChI Key： ZFCLAAGIHLSKOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=CC=C(C2C=CC3=C(C=2)OCO3)N=N1

Computed Properties

• Exact Mass: 399.98811g/mol
• Monoisotopic Mass: 399.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzodioxole moiety and a bromophenylmethylsulfanyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine has surged, driven by their versatility in drug discovery. The compound's pyridazine core is a key feature, as pyridazine derivatives are known for their pharmacological properties, including anti-inflammatory and antimicrobial activities. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and low toxicity.

The CAS No. 921099-38-9 compound also stands out due to its sulfanyl linkage, which enhances its stability and bioavailability. This characteristic is particularly relevant in the context of drug delivery systems, a hot topic in pharmaceutical sciences. With the rise of AI-driven drug design, computational models are increasingly used to predict the behavior of such compounds, reducing the time and cost associated with traditional screening methods.

Another area of interest is the compound's potential role in agrochemical innovation. The benzodioxol-5-yl group is known to exhibit pesticidal properties, making 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine a candidate for developing eco-friendly pesticides. This aligns with global efforts to reduce the environmental impact of agriculture, a topic frequently searched by sustainability advocates and researchers.

From a synthetic chemistry perspective, the compound's bromophenyl moiety offers opportunities for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The growing interest in green chemistry has also prompted researchers to explore sustainable synthesis routes for such compounds.

In summary, 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and compatibility with modern computational tools make it a valuable subject for ongoing research, addressing some of the most pressing challenges in science today.